Cas no 53198-87-1 (1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-, hydrochloride (1:1))

• Product Name: 1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-, hydrochloride (1:1)
• CAS No: 53198-87-1
• MF: C₁₉H₂₉ClN₂
• MW: 320.899964094162
• CID: 372556
• PubChem ID: 103751
• Update Time: 2025-04-19

1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanenitrile,a-(1-methylpropyl)-a-phenyl-, hydrochloride (1:1)
• Eurazyl
• R 154
• 3-methyl-2-phenyl-2-(2-piperidin-1-ylethyl)pentanenitrile;hydrochloride
• 1-Piperidinebutyronitrile, alpha-sec-butyl-alpha-phenyl-, hydrochloride
• 3-methyl-2-phenyl-2-(2-(piperidin-1-yl)ethyl)pentanenitrile hydrochloride
• 3-Methyl-2-phenyl-2-[2-(piperidin-1-yl)ethyl]pentanenitrile--hydrogen chloride (1/1)
• alpha-sec-Butyl-alpha-phenyl-1-piperidinebutyronitrile hydrochloride
• DTXSID50967710
• 53198-87-1
• alpha-Phenyl-alpha-(2-piperidinoethyl)-beta-ethylbutyronitrile hydrochloride
• alpha-Phenyl-alpha-(2-piperidinoethyl)beta-ethylbutyric acid nitrile hydrochloride

• Inchi： 1S/C19H28N2.ClH/c1-3-17(2)19(16-20,18-10-6-4-7-11-18)12-15-21-13-8-5-9-14-21;/h4,6-7,10-11,17H,3,5,8-9,12-15H2,1-2H3;1H
• InChI Key： CSYYQOYMUKFICA-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCC1)CCC(C#N)(C1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 320.20200
• Monoisotopic Mass: 320.201927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27

Experimental Properties

• Boiling Point: 421.7°Cat760mmHg
• Flash Point: 174°C
• PSA: 27.03000
• LogP: 5.10998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes